2-chloro-N-(7,7-dimethyl-9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-5-nitrobenzenesulfonamide

• IUPAC Name: 2-chloro-N-(7,7-dimethyl-9-oxo-6,8-dihydrodibenzofuran-2-yl)-5-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H17ClN2O6S/c1-20(2)9-15(24)19-13-7-11(3-6-16(13)29-17(19)10-20)22-30(27,28)18-8-12(23(25)26)4-5-14(18)21/h3-8,22H,9-10H2,1-2H3
• InChI Key: ABZYCZQNJZOQIN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)C3=C(O2)C=CC(=C3)NS(=O)(=O)C4=C(C=CC(=C4)[N+](=O)[O-])Cl)C
• Molecular Formula: C20H17ClN2O6S
• Molecular Weight: 448.9 g/mol

Description

The compound “2-chloro-N-(7,7-dimethyl-9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-5-nitrobenzenesulfonamide” is a complex organic molecule. It contains several functional groups including a nitro group (-NO2), a sulfonamide group (-SO2NH2), and a chloro group (-Cl). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several functional groups and a cyclic structure. The presence of the nitro, sulfonamide, and chloro groups could potentially influence the overall shape and reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the presence of its functional groups. For example, the nitro group is often associated with explosive properties, while the sulfonamide group is commonly found in antibiotics.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with. Without more information, it’s difficult to speculate on the potential mechanisms of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, compounds containing nitro groups can be explosive and should be handled with care. Additionally, compounds containing chloro groups can be harmful if inhaled, ingested, or come into contact with skin.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. Additionally, further studies could be conducted to better understand its physical and chemical properties, as well as its safety and potential hazards.